Cas no 1214365-87-3 (3-(2-Chloro-3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(2-Chloro-3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214365-87-3
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 4966118
• Update Time: 2023-08-24

3-(2-Chloro-3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3-(trifluoromethyl)phenyl)pyridine
• 3-(2-Chloro-3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7ClF3N/c13-11-9(8-3-2-6-17-7-8)4-1-5-10(11)12(14,15)16/h1-7H
• InChI Key： RQNFJLMEQDYYTI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 257.0219114 g/mol
• Monoisotopic Mass: 257.0219114 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9
• Molecular Weight: 257.64